Cas no 443955-83-7 (2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo-)
2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo-
- 7-fluoro-3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazine-6-carboxylic acid
-
- Inchi: 1S/C9H6FNO3S/c10-5-2-7-6(1-4(5)9(13)14)11-8(12)3-15-7/h1-2H,3H2,(H,11,12)(H,13,14)
- InChI Key: MVEOYFDOELKEJE-UHFFFAOYSA-N
- SMILES: S1C2=CC(F)=C(C(O)=O)C=C2NC(=O)C1
2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24235008-1.0g |
7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-carboxylic acid |
443955-83-7 | 95% | 1.0g |
$0.0 | 2023-01-09 |
2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo- Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo-
Introduction to 2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo- (CAS No. 443955-83-7)
The compound 2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo- (CAS No. 443955-83-7) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, characterized by its benzothiazine core structure, has garnered considerable attention due to its unique chemical properties and potential biological activities. The presence of a fluoro substituent at the 7-position and the carboxylic acid functionality at the 6-position introduces a high degree of structural complexity, which is often associated with enhanced binding affinity and selectivity in drug design.
Recent studies have highlighted the importance of benzothiazine derivatives in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo- makes it a promising candidate for further investigation in drug discovery pipelines. The fluoro group, in particular, is well-known for its ability to modulate metabolic stability and pharmacokinetic profiles of molecules.
In the context of modern medicinal chemistry, the synthesis and characterization of this compound have been facilitated by advanced synthetic methodologies. Techniques such as multi-step organic synthesis and spectroscopic analysis have enabled researchers to elucidate its molecular structure with high precision. The carboxylic acid moiety at the 6-position provides a versatile handle for further functionalization, allowing for the development of derivatives with tailored properties.
The potential applications of 2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo- extend across multiple therapeutic areas. For instance, its structural motif is closely related to known bioactive scaffolds that have demonstrated efficacy in treating neurological disorders and metabolic diseases. The fluorine atom's electronic properties can influence receptor binding interactions, making this compound a valuable scaffold for designing highly specific ligands.
Current research initiatives are exploring the pharmacological profile of this compound through both in vitro and in vivo studies. Preliminary data suggest that it may interact with target proteins in ways that could lead to therapeutic benefits. The combination of computational modeling and experimental validation is being employed to understand its mechanism of action at a molecular level. This approach aligns with contemporary trends in drug discovery, where structure-based design plays a pivotal role.
The synthesis of 2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo- involves intricate chemical transformations that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the benzothiazine ring system followed by functional group interconversions to introduce the fluoro and carboxylic acid moieties. These processes highlight the compound's synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications.
The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine into molecular structures often leads to improved pharmacological properties such as increased lipophilicity and resistance to metabolic degradation. In the case of 2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo-*>, these attributes are particularly relevant for designing drugs that require prolonged circulation or enhanced binding stability.
As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to yield more comprehensive insights into the therapeutic potential of this compound. High-throughput screening techniques are being employed to identify novel derivatives with optimized biological activity profiles. Such efforts underscore the importance of 2H*-1*,4*-Benzothiazine*-*6*-carboxylic acid,7*-fluoro-*3,*4*-dihydro-*3*-oxo-* as a cornerstone in future drug development endeavors.
The chemical diversity inherent in benzothiazine derivatives continues to inspire innovation in synthetic methodologies and drug design strategies. Advances in catalytic processes have enabled more efficient routes to complex heterocycles like 2H*-1*,4*-Benzothiazine*-*6*-carboxylic acid,7*-fluoro-*3,*4*-dihydro-*3*-oxo.* These improvements not only reduce production costs but also open doors for exploring new chemical space that could yield next-generation therapeutics.
In conclusion,2H*-1*,4*-Benzothiazine*-*6*-carboxylic acid,7*-fluoro-*3,*4*-dihydro-*3*-oxo-* (CAS No.*443955*-*83*-*7*) stands as a testament to the ongoing evolution of pharmaceutical chemistry.* Its unique structural features,* coupled with its promising biological activities,* position it as a key player in current drug discovery initiatives.* As research continues,* further applications and derivatives are likely to emerge,* reinforcing its significance in medicinal chemistry.*
443955-83-7 (2H-1,4-Benzothiazine-6-carboxylic acid, 7-fluoro-3,4-dihydro-3-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)